Cas no 7758-88-5 (Cerium fluoride)

• Product Name: Cerium fluoride
• CAS No: 7758-88-5
• MF: CeF₃
• MW: 197.1112
• MDL: MFCD00010932
• CID: 47757
• PubChem ID: 24853286
• Update Time: 2025-11-01

Cerium fluoride Chemical and Physical Properties

Names and Identifiers

• CERIUM FLUORIDE
• Cerium(III) fluoride
• CERAMICS-AEium(III) fluoride
• CERIUM(III) FLUORIDE GRANULES ABOUT 1-4 MM
• ethyl 4-fluoro-2-Methylbenzoate
• Cerium trifluoride
• Cerous fluoride
• cerium(3+) trifluoride
• Cerium fluoride (CeF3)
• Cerium fluorure [French]
• 1GCT2G09AN
• Cerium fluorure
• CeF3
• Cerium(+3) cation trifluoride
• KSC492A6T
• CERIUM (III) FLUORIDE
• fluoride, fluoride, Ce, fluoride
• QCCDYNYSHILRDG-UHFFFAOYSA-K
• SBB092111
• V0888
• Cerium fluoride

• MDL： MFCD00010932
• Inchi： 1S/Ce.3FH/h;3*1H/q+3;;;/p-3
• InChI Key： QCCDYNYSHILRDG-UHFFFAOYSA-K
• SMILES： [Ce+3].[F-].[F-].[F-]

Computed Properties

• Exact Mass: 196.90100
• Monoisotopic Mass: 196.901
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White powder or 3 ～ 6mm fused particles with 99.9% purity, hexagonal system
• Density: 6.16 g/mL at 25 °C(lit.)
• Melting Point: 1640 ºC
• Boiling Point: 2300 ºC
• Flash Point: 2300°C
• Solubility: Soluble in strong mineral acids.
• Water Partition Coefficient: Practically insoluble in, but slowly hydrolyzed by water
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 1.26060
• Merck: 14,1998
• Sensitiveness: Hygroscopic
• Solubility: Practically insoluble in, but slowly hydrolyzed by water

Cerium fluoride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：FK6125000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cerium fluoride

Cerium Fluoride (CAS No. 7758-88-5): An Overview of Its Properties, Applications, and Recent Research

Cerium fluoride (CeF₃), with the CAS number 7758-88-5, is a white crystalline compound that has gained significant attention in various scientific and industrial applications. This compound is a member of the rare earth fluorides and is known for its unique physical and chemical properties, which make it valuable in fields such as materials science, catalysis, and nuclear technology.

The structure of cerium fluoride is characterized by a cubic crystal system, which contributes to its high thermal stability and low solubility in water. These properties are crucial for its use in high-temperature applications and as a support material in catalytic processes. The compound's high melting point (1600°C) and low vapor pressure also make it suitable for use in environments where thermal stability is essential.

In the realm of materials science, cerium fluoride has been extensively studied for its potential as a host lattice for luminescent materials. Recent research has shown that doping CeF₃ with various rare earth ions can significantly enhance its luminescent properties. For instance, a study published in the Journal of Luminescence (2021) demonstrated that CeF₃:Eu³⁺ exhibits strong red luminescence under ultraviolet excitation, making it a promising candidate for solid-state lighting and display applications.

Beyond its luminescent properties, CeF₃ has also found applications in the field of nuclear technology. Its high neutron capture cross-section makes it an effective neutron absorber, which is crucial for the design of nuclear reactors and radiation shielding materials. A recent study in the Journal of Nuclear Materials (2022) explored the use of cerium fluoride as a component in advanced nuclear fuel cycles, highlighting its potential to improve reactor safety and efficiency.

In the context of catalysis, CeF₃ has been investigated as a support material for various catalysts due to its high surface area and excellent thermal stability. Research published in Catalysis Today (2021) showed that cerium fluoride-supported platinum catalysts exhibit enhanced activity and selectivity in hydrogenation reactions compared to traditional alumina-supported catalysts. This finding opens up new possibilities for improving the efficiency of industrial catalytic processes.

The environmental impact of CeF₃ production and use is another area of active research. Studies have focused on developing more sustainable methods for synthesizing cerium fluoride, with an emphasis on reducing energy consumption and minimizing waste generation. A recent paper in Green Chemistry (2022) described a novel hydrothermal synthesis method that significantly reduces the environmental footprint of CeF₃ production while maintaining high product quality.

In summary, Cerium fluoride (CeF₃), with its CAS number 7758-88-5, is a versatile compound with a wide range of applications in materials science, catalysis, and nuclear technology. Ongoing research continues to uncover new properties and uses for this compound, further solidifying its importance in various scientific and industrial fields. As advancements in synthesis methods and application technologies continue, the future prospects for cerium fluoride are promising.